Cas no 2229155-92-2 (2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 2229155-92-2
• MF: C₉H₉Cl₂FO₃S
• MW: 287.135363340378
• CID: 6595201
• PubChem ID: 165870244
• Update Time: 2025-06-12

2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride
• EN300-1990990
• 2229155-92-2

• Inchi： 1S/C9H9Cl2FO3S/c1-15-8-3-2-7(12)9(10)6(8)4-5-16(11,13)14/h2-3H,4-5H2,1H3
• InChI Key： NRGKMUCMTBFMSO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1CCS(=O)(=O)Cl)OC)F

Computed Properties

• Exact Mass: 285.9633489g/mol
• Monoisotopic Mass: 285.9633489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride

Recent Advances in the Study of 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride (CAS: 2229155-92-2)

The compound 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride (CAS: 2229155-92-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfonyl chloride derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting sulfonamide-based therapeutics. Recent studies have explored its reactivity, synthetic utility, and potential pharmacological properties, making it a compound of considerable interest.

One of the primary focuses of recent research has been the optimization of synthetic routes for 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel chlorosulfonation reaction under mild conditions. The authors reported a yield of over 85%, with minimal byproducts, highlighting the compound's suitability for large-scale production. This advancement is particularly relevant for pharmaceutical applications where scalability and purity are critical.

In addition to its synthetic utility, the compound has been investigated for its potential as a building block in the development of sulfonamide-based inhibitors. A recent ACS Chemical Biology article (2024) detailed its use in the synthesis of selective carbonic anhydrase inhibitors, which are being explored for their anti-cancer properties. The study found that derivatives of 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride exhibited promising inhibitory activity against carbonic anhydrase IX, a well-known biomarker for hypoxic tumors.

Another significant area of research involves the compound's role in the development of novel antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of sulfonamide derivatives using 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride as a key intermediate. These derivatives demonstrated potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa, suggesting their potential as next-generation antibiotics.

Despite these promising findings, challenges remain in the application of 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride. A recent review in Chemical Reviews (2024) highlighted the need for further studies on its metabolic stability and toxicity profiles. While the compound has shown excellent reactivity and versatility in synthetic applications, its pharmacokinetic properties must be thoroughly evaluated to ensure its suitability for clinical development.

In conclusion, 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride (CAS: 2229155-92-2) represents a valuable tool in medicinal chemistry, with applications ranging from drug synthesis to the development of novel therapeutics. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its role in addressing unmet medical needs. The compound's versatility and reactivity make it a promising candidate for a wide range of biomedical applications, provided that its safety and efficacy are rigorously validated.